Cas no 90315-81-4 (Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI))
![Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI) structure](https://www.kuujia.com/scimg/cas/90315-81-4x300.png)
90315-81-4 structure
Product Name:Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI)
CAS No:90315-81-4
Molecular Formula:C22H27NO4
Molecular Weight:369.45408654213
CID:6639914
Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI) Properties
Names and Identifiers
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- Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI)
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- InChIKey: KKMCJYRMPUGEEC-FXAWDEMLSA-N
- Inchi: 1S/C22H27NO4/c1-3-26-22(25)20(15-14-18-10-6-4-7-11-18)23-17(2)21(24)27-16-19-12-8-5-9-13-19/h4-13,17,20,23H,3,14-16H2,1-2H3/t17-,20+/m0/s1
- SMILES: C1(CC[C@@H](N[C@@H](C)C(=O)OCC2=CC=CC=C2)C(OCC)=O)=CC=CC=C1
Experimental Properties
- Boiling Point: 487.3±45.0 °C(Predicted)
- pka: 4.54±0.39(Predicted)
- Density: 1.114±0.06 g/cm3(Predicted)
Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI) Related Literature
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Magdalena Rok,Bartosz Zarychta,Andrzej Bil,Joanna Trojan-Piegza,Wojciech Medycki,Andrzej Miniewicz,Anna Piecha-Bisiorek,Agnieszka Ciżman,Ryszard Jakubas J. Mater. Chem. C, 2021,9, 7665-7676
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Naveen Tiwari,Ankit,Mayank Rajput,Mohit R. Kulkarni,Rohit Abraham John Nanoscale, 2017,9, 14990-14997
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Ilker Demiroglu,Tun-Dong Liu,Roy L. Johnston Phys. Chem. Chem. Phys., 2017,19, 27090-27098
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Ekaterina Mamontova,Philippe Trens,Fabrice Salles,Bernard Fraisse,Olinda Gimello,Yannick Guari,Joulia Larionova,Jérôme Long Inorg. Chem. Front., 2019,6, 3245-3254
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Glenn A. Burley,Paul A. Keller,Stephen G. Pyne,Graham E. Ball Chem. Commun., 2001, 563-564
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Chang Liu,Shuo Guo,Hao Wang Food Funct., 2023,14, 4807-4823
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Mario Roberto Meneghetti,Audrey Denicourt-Nowicki,Alain Roucoux RSC Adv., 2013,3, 18292-18295
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